Cas no 135969-65-2 ((3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one)

• Product Name: (3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one
• CAS No: 135969-65-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00674088
• CID: 900964
• Update Time: 2025-04-19

(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one Chemical and Physical Properties

Names and Identifiers

• (3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one
• (3ar-cis)-(+)-3,3a,8,8a-tetrahydro-2h-indeno[1,2-d]oxazol-2-one
• (3aS,8bR)-1,3a,4,8b-tetrahydroindeno[1,2-d][1,3]oxazol-2-one
• (3aR,8aS)-
• (3aR-cis)-3,3a,8,8a-tetrahydro-2H-indeno[1,2-d]oxazol-2-one
• 2H,3H,3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-one
• 3a-(R)-cis-3,3a,8,8a-tetrahydro-2H-indeno< 1,2-d> oxazol-2-one
• 40466A
• cis)-(+)-3,3a,8,8a-tetrahydro-2H-indeno[1,2-d]oxazol-2-one
• CTK8E2676
• I10-1543
• R-(3a-cis)-(-)-3,3a,8,8a-tetrahydro-2H-indeno[1,2-d]-oxazol-2-one
• SureCN971089

• MDL： MFCD00674088
• Inchi： 1S/C10H9NO2/c12-10-11-9-7-4-2-1-3-6(7)5-8(9)13-10/h1-4,8-9H,5H2,(H,11,12)/t8-,9+/m0/s1
• InChI Key： XWZLNPUWNUTPAU-DTWKUNHWSA-N
• SMILES： O1C(N[C@@H]2C3C=CC=CC=3C[C@H]12)=O

Computed Properties

• Exact Mass: 175.06337
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3

Experimental Properties

• Melting Point: 203-209 °C(lit.)
• PSA: 38.33

(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Other Chemical additives Process Aids
• Other Chemical additives